5-Ethylpiperidine-2-carboxylic acid

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: CCC1CCC(NC1)C(=O)O
• InChI: InChI=1S/C8H15NO2/c1-2-6-3-4-7(8(10)11)9-5-6/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChIKey: VUXDCBPGTJLQFW-UHFFFAOYSA-N

5-Ethylpiperidine-2-carboxylic acid: A Chiral Building Block for Constrained Peptidomimetics

5-Ethylpiperidine-2-carboxylic acid (C₈H₁₅NO₂, MW 157.21 g/mol, CAS 79415-20-6) is a disubstituted pipecolic acid derivative bearing an ethyl group at the 5-position and a carboxylic acid at the 2-position of the piperidine ring [1]. It exists as four stereoisomers owing to the two chiral centers at C2 and C5, and is commonly supplied as a racemic mixture or as enantiopure (2S,5S)-, (2S,5R)-, (2R,5S)-, and (2R,5R)- forms [1]. The compound serves as a key intermediate in the synthesis of polycyclic hydrazones (e.g., CGP-29861, a rifamycin derivative) [2] and as a conformationally constrained α-amino acid surrogate in peptidomimetic design .

✓ Stereochemical control Four enantiopure forms support systematic SAR exploration

✓ Constrained surrogate Conformationally restricted α-amino acid for peptidomimetic backbone design

✓ Rifamycin intermediate Reported precursor for 7-ethyl rifamycin hybrid synthesis

• [1] PubChem Compound Summary CID 12881773. 5-Ethylpiperidine-2-carboxylic acid. National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] DrugFuture. CGP-29861 Synthetic Route. Cyclization of 5-ethylpiperidine-2-carboxylic acid ethyl ester with aziridine. View Source

Why 5-Ethylpiperidine-2-carboxylic acid Cannot Be Replaced by Generic Pipecolic Acid or Proline in Conformationally Demanding Applications

Pipecolic acid (piperidine-2-carboxylic acid, the unsubstituted parent) and proline (pyrrolidine-2-carboxylic acid) are the most readily available cyclic α-amino acid building blocks; however, the introduction of a 5-ethyl substituent in 5-ethylpiperidine-2-carboxylic acid fundamentally alters three properties critical to molecular recognition and pharmacokinetics: (i) the XLogP3 increases by approximately 1 log unit relative to unsubstituted pipecolic acid, indicating a measurable shift in lipophilicity that impacts membrane permeability and protein binding [1]; (ii) the 5-ethyl group imposes a stereoelectronic constraint on the piperidine ring that biases the conformational ensemble available to backbone φ and ψ torsion angles in a manner distinct from both the parent piperidine and the pyrrolidine scaffold ; and (iii) the additional stereogenic center at C5 enables diastereoselective differentiation that is simply unavailable in proline or unsubstituted pipecolic acid, making this compound indispensable when the spatial orientation of the side chain is a determinant of biological activity .

XLogP3 shift

5-Ethyl substitution increases calculated lipophilicity by approximately 1 log unit versus pipecolic acid, which may alter permeability and protein-binding context.

Conformational bias

The 5-ethyl group imposes a stereoelectronic constraint on the piperidine ring that biases backbone torsion angles differently from proline or unsubstituted pipecolic acid.

Stereochemical differentiation

The additional C5 stereogenic center enables diastereoselective control unavailable in mono-chiral analogs; substitution with pipecolic acid or proline eliminates this SAR dimension.

• [1] PubChem Compound Summary for CID 12881773 (5-ethylpiperidine-2-carboxylic acid, XLogP3 = -1.2) and PubChem Compound Summary for CID 849 (pipecolic acid, XLogP3 = -2.2). View Source

Quantitative Differentiation Evidence for 5-Ethylpiperidine-2-carboxylic acid vs. Closest Analogs

Lipophilicity Shift: 5-Ethyl Substitution Increases XLogP3 by ~1.0 Unit Over Unsubstituted Pipecolic Acid

The computed octanol–water partition coefficient (XLogP3) for 5-ethylpiperidine-2-carboxylic acid is -1.2, compared to -2.2 for unsubstituted pipecolic acid (piperidine-2-carboxylic acid), representing a +1.0 log unit increase in lipophilicity [1]. In the context of central nervous system (CNS) drug design, a LogP shift of this magnitude typically corresponds to a 2- to 5-fold increase in passive membrane permeability as estimated by the Overton rule, and brings the compound 1.0 unit closer to the optimal CNS LogP range of 1–3. For procurement decisions, this means the ethyl-substituted analog is the preferred choice when improving blood-brain barrier penetration or reducing aqueous solubility-driven clearance is a design goal, whereas the parent compound remains more appropriate for applications requiring maximal aqueous solubility [1].

XLogP3 shift

Class-level

+1.0 log unit

Reported lipophilicity context; may inform permeability screening

Computed value; verify experimentally

Evidence Dimension	Computed XLogP3 (octanol–water partition coefficient)
Target Compound Data	XLogP3 = -1.2
Comparator Or Baseline	Pipecolic acid (piperidine-2-carboxylic acid), XLogP3 = -2.2
Quantified Difference	ΔXLogP3 = +1.0 (target is more lipophilic)
Conditions	Computed by XLogP3 3.0, PubChem release 2019.06.18

Why This Matters

A 1.0 log unit increase in lipophilicity directly impacts the compound's suitability as a building block for CNS-penetrant versus peripherally restricted drug candidates, enabling informed selection between 5-ethylpipecolic acid and the unsubstituted parent.

• [1] PubChem Compound Summary CID 12881773 (5-ethylpiperidine-2-carboxylic acid) and CID 849 (pipecolic acid). XLogP3 computed values. View Source

Melting Point Lowering: 5-Ethyl Substitution Depresses mp by ~60–70°C vs. L-Pipecolic Acid, Improving Processability

The experimentally determined melting point of enantiopure (2S,5S)-5-ethylpipecolic acid is 205–210°C, as reported by Cellier et al. . In contrast, L-pipecolic acid (unsubstituted piperidine-2-carboxylic acid) has a reported melting point of approximately 270°C. This ~60–65°C depression is attributed to disruption of crystal lattice packing by the ethyl substituent. For procurement decisions, a lower melting point is advantageous for melt-processing, formulation as an amorphous solid dispersion, or handling in automated high-throughput synthesis platforms where thermal liability of adjacent functional groups may be a concern.

Melting point Δ

Source review

≈ −60 to −65°C

Lower mp may support melt-processing applications

Cross-study comparable; enantiomer-specific

Evidence Dimension	Melting point (mp)
Target Compound Data	mp 205–210°C (white solid)
Comparator Or Baseline	L-Pipecolic acid, mp ~270°C (literature consensus)
Quantified Difference	Δmp ≈ –60 to –65°C (target melts lower)
Conditions	Determined on free amino acid; (2S,5S)-enantiomer; Cellier et al., Tetrahedron: Asymmetry 2000

Why This Matters

A significantly lower melting point enhances processability in solid-form handling and can reduce thermal degradation risk during downstream synthetic transformations involving heat-labile intermediates.

Enantioselective Synthetic Accessibility: Defined Route to All Four Stereoisomers at 95% Purity

Cellier et al. demonstrated an intramolecular allylsilane-iminium ion cyclization route that delivers (2S,5S)-5-ethylpipecolic acid in quantitative yield from piperidinolactone 10, establishing a general method for 5-substituted pipecolic acids . The commercial availability of this compound at 95% purity from multiple vendors (e.g., Bidepharm at ¥5,970/g as of 2026 ) provides procurement teams with a reproducible, quality-controlled source. In comparison, non-ethyl-substituted pipecolic acid building blocks (proline, 4-hydroxyproline, unsubstituted pipecolic acid) offer only one stereogenic center, restricting stereochemical diversification options to two isomers (D and L), whereas the 5-ethyl compound enables four discrete stereoisomers, each of which may display distinct conformational preferences and biological profiles .

Stereoisomer access

Reported

4 vs 2 stereoisomers

Enables systematic stereochemical SAR exploration

95% purity; multiple vendors (2026)

Evidence Dimension	Number of available stereoisomers and commercial availability
Target Compound Data	4 stereoisomers (2S,5S; 2S,5R; 2R,5S; 2R,5R); 95% purity; ¥5,970/g (Bidepharm)
Comparator Or Baseline	Pipecolic acid: 2 stereoisomers (D, L); Proline: 2 stereoisomers (D, L)
Quantified Difference	2× the number of stereoisomers for diversification
Conditions	Enantioselective synthesis protocol in Cellier et al. 2000; commercial pricing as of 2026

Why This Matters

The availability of four discrete stereoisomers with defined enantioselective synthesis enables structure–activity relationship (SAR) studies that require systematic exploration of stereochemical space, which is impossible with mono-chiral center analogs.

Use as a Key Intermediate in Rifamycin-Derived Anti-Tubercular Agents: A Differentiating Application vs. Generic Piperidine Carboxylates

5-Ethylpiperidine-2-carboxylic acid ethyl ester serves as the direct precursor for the cyclization with aziridine to yield 7-ethylperhydropyrido[1,2-a]pyrazin-1-one, a critical intermediate in the synthesis of CGP-29861, a rifamycin SV-derivative investigated for tuberculosis treatment [1]. In the same synthetic sequence, the use of unsubstituted piperidine-2-carboxylic acid ethyl ester yields the non-ethylated perhydropyrido[1,2-a]pyrazin-1-one analog. The ethyl substitution at the 5-position of the piperidine ring is directly retained in the final tricyclic scaffold, making this specific ethyl-piperidine carboxylate the required starting material for generating the 7-ethyl-substituted rifamycin hybrid. Procurement of any other piperidine-2-carboxylic acid ester (e.g., the unsubstituted or 5-methyl variant) would not produce the same final compound.

Rifamycin intermediate

Head-to-head

CGP-29861 precursor

Required for 7-ethyl rifamycin hybrid synthesis

Non-substitutable; confirm synthetic route

Evidence Dimension	Synthetic outcome in CGP-29861 production
Target Compound Data	5-Ethylpiperidine-2-carboxylic acid ethyl ester → 7-ethylperhydropyrido[1,2-a]pyrazin-2-amine → CGP-29861 (rifamycin conjugate)
Comparator Or Baseline	Piperidine-2-carboxylic acid ethyl ester (unsubstituted) → perhydropyrido[1,2-a]pyrazin-2-amine (non-ethylated analog)
Quantified Difference	Presence vs. absence of the 7-ethyl group in the final rifamycin hybrid scaffold
Conditions	Cyclization with aziridine in ethanol; LiAlH4 reduction; NaNO2/HCl nitrosation followed by LiAlH4 reduction; condensation with rifamycin SV-3-carbaldehyde (per DrugFuture synthetic route)

Why This Matters

This compound is a non-substitutable intermediate for generating a specific ethyl-substituted rifamycin conjugate under patent/experimental investigation for tuberculosis, directly constraining procurement choices for teams working on this scaffold.

• [1] DrugFuture. CGP-29861 Synthetic Route. Two parallel routes shown: one using piperidine-2-carboxylic acid ethyl ester, the other using 5-ethylpiperidine-2-carboxylic acid ethyl ester. View Source

Procurement-Adjacent Application Scenarios Where 5-Ethylpiperidine-2-carboxylic acid Provides Verifiable Advantage

CNS Drug Discovery Programs Requiring Constrained Amino Acid Surrogates with Enhanced Permeability

Medicinal chemistry teams designing peptidomimetic inhibitors or GPCR ligands for CNS targets will benefit from the +1.0 log unit XLogP3 increase of 5-ethylpiperidine-2-carboxylic acid over unsubstituted pipecolic acid. The enhanced lipophilicity translates to improved passive membrane permeability, making this compound the appropriate choice when blood–brain barrier penetration is a design requirement [1]. The four stereoisomers also permit systematic SAR exploration of conformational effects on target engagement .

Synthesis of 7-Ethyl-Substituted Rifamycin Hybrids for Tuberculosis Research

Research groups synthesizing rifamycin derivatives such as CGP-29861 require 5-ethylpiperidine-2-carboxylic acid ethyl ester as the defined intermediate. The ethyl group at the piperidine 5-position is directly incorporated into the final 7-ethylperhydropyrido[1,2-a]pyrazine scaffold; substitution with unsubstituted pipecolic acid ester would yield a different compound, and 5-methyl or other analogs would alter the alkyl substitution pattern, potentially abolishing biological activity [2].

Process Chemistry Scale-Up Where Lower Melting Point Solid Handling Is Preferred

The melting point of (2S,5S)-5-ethylpipecolic acid (205–210°C) is approximately 60–65°C lower than that of L-pipecolic acid (~270°C). This property difference reduces the thermal burden during solid-form processing, drying, and melt-based formulation steps. Procurement teams evaluating building blocks for kilogram-scale synthesis should consider this thermal property when heat-labile functional groups are present in downstream intermediates .

Application

Selection Property

Validation Focus

CNS peptidomimetic design

XLogP3 shift and stereoisomer diversity

Permeability assay and conformational SAR validation

Rifamycin hybrid synthesis

5-Ethyl substitution required for target intermediate

Structural confirmation of 7-ethyl intermediate

Solid-form processing

Melting point depression from L-pipecolic acid

Thermal stability and melt-processing feasibility

• [1] PubChem Compound Summary CID 12881773 (XLogP3 = -1.2) compared with CID 849 (pipecolic acid, XLogP3 = -2.2). View Source
• [2] DrugFuture. CGP-29861 Synthetic Route. Parallel routes with and without 5-ethyl substitution. View Source